(S)-2-Amino-3-(pyridin-4-yl)propanoic acid dihydrochloride

• IUPAC Name: (2S)-2-amino-3-pyridin-4-ylpropanoic acid;dihydrochloride
• InChI: InChI=1S/C8H10N2O2.2ClH/c9-7(8(11)12)5-6-1-3-10-4-2-6;;/h1-4,7H,5,9H2,(H,11,12);2*1H/t7-;;/m0../s1
• InChI Key: NAMMTAFKUFJMSD-KLXURFKVSA-N
• Canonical SMILES: C1=CN=CC=C1CC(C(=O)O)N.Cl.Cl
• Isomeric SMILES: C1=CN=CC=C1C[C@@H](C(=O)O)N.Cl.Cl
• Molecular Formula: C8H12Cl2N2O2
• DSSTOX Substance ID: DTXSID70609342
• Molecular Weight: 239.10 g/mol
• CAS RN: 178933-04-5

Description

“(S)-2-Amino-3-(pyridin-4-yl)propanoic acid dihydrochloride” is a chemical compound with the CAS Number: 2580241-65-0. It has a molecular weight of 253.13. The compound is typically stored at room temperature and is available in powder form.

Synthesis Analysis

While specific synthesis methods for “(S)-2-Amino-3-(pyridin-4-yl)propanoic acid dihydrochloride” were not found, a related compound, N-(Pyridin-4-yl)pyridin-4-amine, was synthesized by adding it to concentrated sulfuric acid under vigorous stirring and cooling, followed by the addition of fuming nitric acid.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H12N2O2.2ClH/c10-6-8(9(12)13)5-7-1-3-11-4-2-7;;/h1-4,8H,5-6,10H2,(H,12,13);2*1H. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model of the molecule.

Physical And Chemical Properties Analysis

The compound is a powder at room temperature. Its exact physical and chemical properties, such as melting point, boiling point, and solubility, were not found in the search results.

Scientific Research Applications

Metal Ion Analysis in Environmental and Pharmaceutical Samples

The compound has been explored for its utility in the separation and determination of metal ions in various samples. Specifically, methyl 3-amino-3-(pyridin-3-yl)propanoate dihydrochloride, a related compound, has been used as an ion-pairing reagent with pyridine to achieve the separation and determination of common metal ions like Li+, Na+, Mg2+, Ca2+, Ba2+, Ni2+, and Zn2+ in pharmaceutical vitamin preparations and different water samples. This technique relies on capillary electrophoresis with indirect UV detection, showcasing the compound's potential in analytical chemistry for environmental and pharmaceutical analysis (Belin & Gülaçar, 2005).

Safety and Hazards

The compound has been classified with the GHS07 pictogram, indicating that it may cause skin irritation, eye irritation, and respiratory irritation. The associated hazard statements are H302, H315, H319, and H335.